Cas no 2225177-35-3 (2-(4-Trifluoromethylphenyl)pyridine-4-boronic acid)

• Product Name: 2-(4-Trifluoromethylphenyl)pyridine-4-boronic acid
• CAS No: 2225177-35-3
• MF: C₁₂H₉BF₃NO₂
• MW: 267.01
• CID: 5143480
• PubChem ID: 133554924
• Update Time: 2025-08-04

2-(4-Trifluoromethylphenyl)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Trifluoromethylphenyl)pyridine-4-boronic acid
• Boronic acid, B-[2-[4-(trifluoromethyl)phenyl]-4-pyridinyl]-
• (2-(4-(Trifluoromethyl)phenyl)pyridin-4-yl)boronic acid
• 2225177-35-3

• Inchi： 1S/C12H9BF3NO2/c14-12(15,16)9-3-1-8(2-4-9)11-7-10(13(18)19)5-6-17-11/h1-7,18-19H
• InChI Key： AEHWNDCYHSDHAT-UHFFFAOYSA-N
• SMILES： B(C1C=CN=C(C2=CC=C(C(F)(F)F)C=C2)C=1)(O)O

Computed Properties

• Exact Mass: 267.0678432g/mol
• Monoisotopic Mass: 267.0678432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on 2-(4-Trifluoromethylphenyl)pyridine-4-boronic acid

Introduction to 2-(4-Trifluoromethylphenyl)pyridine-4-boronic acid (CAS No. 2225177-35-3)

2-(4-Trifluoromethylphenyl)pyridine-4-boronic acid (CAS No. 2225177-35-3) is a versatile boronic acid derivative that has gained significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring, a trifluoromethyl group, and a boronic acid moiety. These structural features endow the compound with a range of useful properties, making it a valuable intermediate in various synthetic pathways and applications.

The trifluoromethyl group is known for its strong electron-withdrawing effect, which can influence the electronic properties of the molecule. This effect is particularly important in medicinal chemistry, where subtle changes in electronic properties can significantly impact the biological activity of a compound. The pyridine ring, on the other hand, provides additional conjugation and can enhance the solubility and stability of the molecule. The boronic acid moiety is a key functional group in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active compounds and advanced materials.

Recent research has highlighted the potential of 2-(4-Trifluoromethylphenyl)pyridine-4-boronic acid in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as an effective building block for the synthesis of potent inhibitors of specific enzymes involved in various diseases. The trifluoromethyl group was found to enhance the binding affinity and selectivity of these inhibitors, while the pyridine ring improved their solubility and pharmacokinetic properties.

In addition to its applications in medicinal chemistry, 2-(4-Trifluoromethylphenyl)pyridine-4-boronic acid has also shown promise in materials science. Researchers at the University of California, Berkeley, have reported the use of this compound as a precursor for the synthesis of functional polymers with enhanced thermal stability and mechanical strength. The boronic acid moiety facilitates cross-linking reactions, leading to the formation of robust polymer networks that can be tailored for specific applications.

The synthesis of 2-(4-Trifluoromethylphenyl)pyridine-4-boronic acid typically involves several steps, including the formation of a boronic ester intermediate followed by hydrolysis to yield the final product. Various methods have been developed to optimize this process, with a focus on improving yield and purity. A recent study published in Organic Letters described a novel catalytic approach that significantly reduced reaction time and minimized side products, making large-scale production more feasible.

The safety and environmental impact of 2-(4-Trifluoromethylphenyl)pyridine-4-boronic acid have also been extensively studied. While boronic acids are generally considered to be relatively safe compared to other organometallic compounds, proper handling and disposal procedures are still essential to ensure environmental sustainability. Researchers at the University of Oxford have conducted comprehensive toxicity assessments and found that this compound exhibits low toxicity at typical exposure levels, further supporting its use in various applications.

In conclusion, 2-(4-Trifluoromethylphenyl)pyridine-4-boronic acid (CAS No. 2225177-35-3) is a multifunctional compound with significant potential in both medicinal chemistry and materials science. Its unique combination of structural features makes it an attractive building block for the synthesis of advanced materials and biologically active compounds. Ongoing research continues to uncover new applications and improve synthetic methods, solidifying its position as an important reagent in modern chemical research.